1-(6-Methoxy-2-naphthyl)ethan-1-one oxime

• IUPAC Name: (NE)-N-[1-(6-methoxynaphthalen-2-yl)ethylidene]hydroxylamine
• InChI: InChI=1S/C13H13NO2/c1-9(14-15)10-3-4-12-8-13(16-2)6-5-11(12)7-10/h3-8,15H,1-2H3/b14-9+
• InChI Key: FKUMAWUBPURONA-NTEUORMPSA-N
• Canonical SMILES: CC(=NO)C1=CC2=C(C=C1)C=C(C=C2)OC
• Isomeric SMILES: C/C(=N\O)/C1=CC2=C(C=C1)C=C(C=C2)OC
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol

Description

1-(6-Methoxy-2-naphthyl)ethan-1-one oxime , also known by its chemical formula C₁₃H₁₃NO₂ , is a compound with intriguing properties. Its molecular structure consists of a naphthalene ring substituted with a methoxy group (CH₃O) at position 6, attached to an ethanone moiety (CH₃C=O) via an oxime functional group (N=O) .

Physical And Chemical Properties Analysis

• Spectroscopic Data : NMR, FTIR, Raman, UV-Vis, and MS spectra provide valuable information about its vibrational modes, electronic transitions, and fragmentation patterns .

Scientific Research Applications

Anticonvulsant and Antimicrobial Activities

1-(6-Methoxy-2-naphthyl)ethan-1-one oxime and its derivatives have been explored for potential anticonvulsant and antimicrobial applications. Studies have shown that certain oxime and oxime ether derivatives exhibit both anticonvulsant and antimicrobial activities. This is evident in the synthesis of oxime ethers derived from 1-(2-naphthyl)-2-(1,2,4-triazol-1-yl)ethanone and similar compounds. These derivatives have been tested using maximal electroshock and subcutaneous metrazole tests in mice and rats. They have also been evaluated for their effectiveness against various microorganisms, including S. aureus, E. coli, and C. albicans (Karakurt et al., 2006).

Influence on Reactivity in Organic Chemistry

The methoxy and ethoxy groups in compounds like 1-(6-Methoxy-2-naphthyl)ethan-1-one oxime have been found to influence the reactivity in organic chemistry processes, particularly in alkyl–oxygen fission reactions. The presence of these groups in naphthyl radicals reinforces alkyl–oxygen heterolysis, impacting the efficiency of various chemical reactions (Kenyon & Sharan, 1966).

Crystal and Molecular Structure Studies

Detailed crystal and molecular structure studies have been conducted on derivatives of 1-(6-Methoxy-2-naphthyl)ethan-1-one oxime. For instance, compounds like ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate have been analyzed using single crystal X-ray diffraction data. These studies provide insights into the molecular configurations and intermolecular interactions that influence crystal packing stability (Kaur et al., 2012).

Photopolymerization in Polymer Chemistry

Naphthalene-based oxime esters, including those with structures related to 1-(6-Methoxy-2-naphthyl)ethan-1-one oxime, have been used as Type I photoinitiators in free radical photopolymerization. These compounds exhibit unique photochemical properties and are crucial in initiating polymerization processes under specific light conditions (Lee et al., 2022).

Antiinflammatory Properties

Certain analogues of 1-(6-Methoxy-2-naphthyl)ethan-1-one oxime, like 4-(6-methoxy-2-naphthyl)butan-2-one, have been studied for their antiinflammatory properties. The structure-activity relationship indicates that the presence of specific lipophilic groups in conjunction with the butan-2-one side chain enhances the antiinflammatory activity of these compounds (Goudie et al., 1978).